Cas no 65938-77-4 (5-Methyl-2-pyridinesulfonamide)

• Product Name: 5-Methyl-2-pyridinesulfonamide
• CAS No: 65938-77-4
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• MDL: MFCD00661363
• CID: 820010
• PubChem ID: 3614199
• Update Time: 2025-07-31

5-Methyl-2-pyridinesulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-pyridinesulfonamide
• 5-Methyl-2-pyridines
• 5-Methylpyridine-2-sulfonamide
• 5-methyl-pyridine-2-sulfonamide
• 5-methyl-pyridine-2-sulphonamide
• p-methyl-2-pyridinylsulfonylamide
• 2-Pyridinesulfonamide, 5-methyl-
• PubChem23672
• 5-methyl-2-pyridinesulphonamide
• HXURYNQXMBRJLU-UHFFFAOYSA-N
• TRA0075106
• VP13234
• RP23459
• SY014673
• ST2418819
• AB0026110
• AM200
• AKOS010998596
• J-650264
• SCHEMBL51542
• SB52434
• 65938-77-4
• FS-3145
• EN300-208228
• DTXSID70394266
• MFCD00661363
• CS-W017596
• 5-Methyl-2-pyridinesulfonamide, >=97%
• J-517770

• MDL： MFCD00661363
• Inchi： 1S/C6H8N2O2S/c1-5-2-3-6(8-4-5)11(7,9)10/h2-4H,1H3,(H2,7,9,10)
• InChI Key： HXURYNQXMBRJLU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CN=1)(N)(=O)=O

Computed Properties

• Exact Mass: 172.03100
• Monoisotopic Mass: 172.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4
• XLogP3: 0.1

Experimental Properties

• Density: 1.346
• Melting Point: 127-132 °C
• Flash Point: 172.3℃
• Refractive Index: 1.564
• PSA: 81.43000
• LogP: 1.81850

5-Methyl-2-pyridinesulfonamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：9
• Hazardous Material Identification：